![molecular formula C14H21N3O B7540980 1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone](/img/structure/B7540980.png)
1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as 4-Methylpiperazine-1-carboxylic acid 2-(1-oxoethyl)-1-(4-(2-(methylamino)ethyl)phenyl)ethyl ester. This compound has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.
Mechanism of Action
The mechanism of action of 1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone is not fully understood. However, it is believed to act as a modulator of various neurotransmitters in the brain, including serotonin and dopamine. This may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone in lab experiments is its potential to modulate various neurotransmitters in the brain. This makes it a potential candidate for the development of drugs that target these neurotransmitters. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research on 1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone. These include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Development of drugs that target the serotonin and dopamine receptors using this compound as a lead.
3. Studies to investigate the potential therapeutic effects of this compound in various neurological and psychiatric disorders.
4. Investigation of the potential toxicity of this compound and its derivatives.
5. Development of new methods for the synthesis of this compound and its derivatives.
In conclusion, this compound is a promising compound with potential applications in scientific research, particularly in the field of pharmacology. Further research is needed to fully understand its mechanism of action and potential therapeutic effects.
Synthesis Methods
The synthesis of 1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone involves the reaction of 4-(2-(Methylamino)ethyl)phenol with ethyl 4-chloroacetoacetate in the presence of potassium carbonate. The resulting product is then treated with piperazine to yield the final compound.
Scientific Research Applications
1-[4-[2-(Methylaminomethyl)phenyl]piperazin-1-yl]ethanone has been widely used in scientific research for its potential applications in pharmacology. It has been shown to have an affinity for various receptors in the brain, including the serotonin receptor and the dopamine receptor. This makes it a potential candidate for the development of drugs that target these receptors.
properties
IUPAC Name |
1-[4-[2-(methylaminomethyl)phenyl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-12(18)16-7-9-17(10-8-16)14-6-4-3-5-13(14)11-15-2/h3-6,15H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIRPTQAZMCMNTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=CC=CC=C2CNC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.